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Compound of Interest

4-
Compound Name:
Hydroxymethylbenzocyclobutene

Cat. No.: B1342611

Disclaimer: This document provides a summary of available safety information and general
handling precautions for 4-Hydroxymethylbenzocyclobutene (CAS No. 53076-11-2). Based
on a comprehensive review of publicly available data, specific quantitative toxicological data,
detailed experimental safety protocols, and established biochemical pathways for this
compound are not readily available. The information presented herein is intended to guide
researchers, scientists, and drug development professionals in implementing safe handling
practices in a laboratory setting. All laboratory work should be conducted in accordance with a
formal risk assessment and under the guidance of established institutional safety protocols.

Chemical Identification and Properties

Identifier Value

Chemical Name 4-Hydroxymethylbenzocyclobutene
bicyclo[4.2.0]octa-1,3,5-trien-3-ylmethanol, 4-

Synonyms
HMBCB

CAS Number 53076-11-2

Molecular Formula CoH100

Molecular Weight 134.18 g/mol

Hazard Identification and Classification
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According to available Safety Data Sheets (SDS), 4-Hydroxymethylbenzocyclobutene is
classified as a hazardous substance. The primary hazards are related to skin and eye irritation.

GHS Hazard Pictograms:

Pictogram Signal Word Hazard Statement

H315: Causes skin irritation.
aalt text Warning H319: Causes serious eye

irritation.

Precautionary Statements:

Code Precautionary Statement
P264 Wash skin thoroughly after handling.
5280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If skin irritation occurs: Get medical
P332+P313 ) )

advice/attention.

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.

Take off contaminated clothing and wash it
P362+P364

before reuse.

Toxicological Information Summary

A critical gap exists in the publicly available toxicological data for 4-
Hydroxymethylbenzocyclobutene. The Safety Data Sheet from ChemicalBook explicitly
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states "no data available” for acute toxicity (oral, inhalation, and dermal), as well as for most
other toxicological endpoints.

Toxicological Endpoint Data

Acute Toxicity (Oral) No data available

Acute Toxicity (Inhalation) No data available

Acute Toxicity (Dermal) No data available

Skin Corrosion/Irritation Causes skin irritation.
Serious Eye Damage/Irritation Causes serious eye irritation.
Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available
Carcinogenicity No data available
Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure)  No data available

Specific Target Organ Toxicity (Repeated ]
No data available
Exposure)

Aspiration Hazard No data available

Given the lack of specific data, this compound should be handled with the caution appropriate
for a potentially hazardous substance.

Handling Precautions and Personal Protective
Equipment (PPE)

Due to the identified hazards and the absence of comprehensive toxicological data, stringent
adherence to safety protocols is mandatory.

Engineering Controls:
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o Work with this compound should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.

o Ensure that safety showers and eyewash stations are readily accessible and in good working
order.

Personal Protective Equipment (PPE):
» Eye Protection: Chemical safety goggles or a face shield are required.

o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile, neoprene). Glove integrity
should be inspected before each use.

o Skin and Body Protection: A lab coat or chemical-resistant apron should be worn. Full-length
pants and closed-toe shoes are mandatory in the laboratory.

» Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols or dusts, a NIOSH-approved respirator with an appropriate cartridge should be
used.

First Aid Measures

In the event of exposure, the following first aid measures should be taken immediately.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Accidental Release Measures

» Personal Precautions: Evacuate the area and ensure adequate ventilation. Avoid breathing

vapors, mist, or gas. Wear appropriate personal protective equipment.

e Environmental Precautions: Prevent the chemical from entering drains or waterways.

¢ Methods for Cleaning Up: For small spills, absorb with an inert material (e.g., vermiculite,

sand, or earth) and place in a suitable, labeled container for disposal. For larger spills, dike

the area to contain the spill and collect the material for disposal.

Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.
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» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations. Chemical waste should be handled by a licensed professional waste disposal

service.

Experimental Workflow and Risk Assessment

The following diagrams illustrate a generalized workflow for handling a potentially hazardous
chemical like 4-Hydroxymethylbenzocyclobutene and a logical flow for chemical risk

assessment.
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General Experimental Workflow
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Caption: A generalized workflow for handling potentially hazardous chemicals.
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Chemical Risk Assessment Logic
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Caption: Logical flow for conducting a chemical risk assessment.
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 To cite this document: BenchChem. [4-Hydroxymethylbenzocyclobutene: A Technical Safety
and Handling Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342611#4-hydroxymethylbenzocyclobutene-safety-
data-sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b1342611#4-hydroxymethylbenzocyclobutene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1342611#4-hydroxymethylbenzocyclobutene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1342611#4-hydroxymethylbenzocyclobutene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b1342611#4-hydroxymethylbenzocyclobutene-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1342611?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

